Cas no 50588-44-8 (5α-Androsta-2,16-diene)

• Product Name: 5α-Androsta-2,16-diene
• CAS No: 50588-44-8
• MF: C₁₉H₂₈
• MW: 256.425625801086
• CID: 4010116
• PubChem ID: 54380113
• Update Time: 2025-04-23

5α-Androsta-2,16-diene Chemical and Physical Properties

Names and Identifiers

• Androsta-2,16-diene, (5a)-
• Androsta-2,16-diene, (5α)-
• -Androsta-2,16-diene
• 5α-Androsta-2,16-diene
• 50588-44-8
• 5alpha-Androsta-2,16-diene
• 5?-Androsta-2,16-diene
• '5alpha-Androsta-2,16-diene'
• (3aS,3bR,5aS,9aS,9bS,11aR)-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,5aH,6H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene
• (5a)-Androsta-2,16-diene; 5a-Androsta-2,16-diene

• Inchi： 1S/C19H28/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h3-5,11,14-17H,6-10,12-13H2,1-2H3/t14-,15+,16+,17+,18+,19+/m1/s1
• InChI Key： UZHPQOPEBYBGGT-UGCZWRCOSA-N
• SMILES： [C@H]12CC[C@]3(C)C=CC[C@H]3[C@@H]1CC[C@H]1CC=CC[C@]21C

Computed Properties

• Exact Mass: 256.219100893g/mol
• Monoisotopic Mass: 256.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids

Additional information on 5α-Androsta-2,16-diene

Comprehensive Guide to Androsta-2,16-diene, (5a)- (CAS No. 50588-44-8): Properties, Applications, and Market Insights

Androsta-2,16-diene, (5a)- (CAS No. 50588-44-8) is a steroidal compound that has garnered significant attention in pharmaceutical and biochemical research. This unique molecule, classified under the androstane derivatives family, exhibits intriguing structural features that make it valuable for various scientific and industrial applications. Researchers are particularly interested in its potential role as a precursor in the synthesis of bioactive compounds, given its distinctive steroidal backbone and double bond configuration at positions 2 and 16.

The molecular structure of Androsta-2,16-diene, (5a)- features a 5a-reduced configuration, which differentiates it from other androstane derivatives. This structural characteristic influences its physical and chemical properties, including its solubility, stability, and reactivity. Recent studies have explored its potential interactions with steroid receptors, making it a subject of interest in endocrinology and drug development. The compound's molecular weight and lipophilic nature contribute to its behavior in biological systems, which is crucial for researchers investigating its pharmacokinetics.

In the pharmaceutical industry, Androsta-2,16-diene, (5a)- serves as an important intermediate in the synthesis of various steroid-based drugs. Its unique structure allows for modifications that can lead to compounds with targeted biological activities. Recent trends in personalized medicine and hormone therapy have increased the demand for specialized steroidal intermediates like this compound. Researchers are particularly interested in its potential applications in developing treatments for endocrine disorders and other health conditions related to steroid metabolism.

The analytical characterization of Androsta-2,16-diene, (5a)- typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the purity and identity of the compound, especially when used in pharmaceutical applications. Quality control protocols for this compound emphasize the importance of isomeric purity, as even minor structural variations can significantly impact its biological activity and research outcomes.

From a market perspective, the demand for Androsta-2,16-diene, (5a)- has shown steady growth, particularly in regions with strong pharmaceutical research sectors. The compound's niche applications in steroid research and drug discovery have made it a valuable material for specialized laboratories and research institutions. Current market analyses suggest increasing interest in this compound from both academic and industrial researchers, driven by the expanding field of steroid biochemistry and molecular endocrinology.

Recent scientific publications have explored novel synthetic routes for Androsta-2,16-diene, (5a)-, focusing on improving yield and reducing production costs. These advancements are particularly relevant in the context of green chemistry initiatives, where researchers aim to develop more sustainable methods for producing complex organic molecules. The compound's role in medicinal chemistry research continues to evolve, with new studies investigating its potential as a scaffold for designing novel therapeutic agents.

Storage and handling of Androsta-2,16-diene, (5a)- require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage conditions including temperature control and protection from light are recommended to maintain its stability over time. Researchers working with this compound typically follow standard laboratory safety protocols and good laboratory practices to ensure safe handling and accurate experimental results.

The future research directions for Androsta-2,16-diene, (5a)- appear promising, with potential applications extending beyond its current uses. Emerging areas such as structural biology and computational drug design may benefit from this compound's unique properties. Additionally, its potential role in studying steroid-protein interactions and enzyme inhibition mechanisms continues to attract scientific interest, positioning it as a valuable tool in modern biochemical research.

For researchers seeking high-quality Androsta-2,16-diene, (5a)-, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity and isomeric composition are critical factors that can influence research outcomes, making supplier selection an important consideration. Current market availability suggests that while this compound remains a specialized material, its accessibility has improved in recent years to meet growing research demands.

In conclusion, Androsta-2,16-diene, (5a)- (CAS No. 50588-44-8) represents an important steroidal compound with diverse applications in pharmaceutical research and development. Its unique structural features and potential biological activities continue to make it a subject of scientific investigation. As research in steroid chemistry and molecular pharmacology advances, this compound is likely to maintain its relevance in both academic and industrial settings, contributing to our understanding of steroidal compounds and their potential therapeutic applications.